7,10,12-Trioxa-3-azahexadecan-5-ol, 3-ethyl-11-methyl-

• CAS No.: 62329-11-7
• Molecular Formula: C15H33NO4
• Molecular Weight: 291.43 g/mol
• IUPAC Name: 1-[2-(1-butoxyethoxy)ethoxy]-3-(diethylamino)propan-2-ol
• InChI: InChI=1S/C15H33NO4/c1-5-8-9-19-14(4)20-11-10-18-13-15(17)12-16(6-2)7-3/h14-15,17H,5-13H2,1-4H3
• InChI Key: MUECWCSSVGELCM-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(C)OCCOCC(CN(CC)CC)O

Description

7,10,12-Trioxa-3-azahexadecan-5-ol, 3-ethyl-11-methyl- is a chemical compound with the molecular formula C15H33NO4 . It is known for its unique structure, which includes multiple oxygen and nitrogen atoms, making it a versatile compound in various chemical reactions and applications.

Preparation Methods

The synthesis of 7,10,12-Trioxa-3-azahexadecan-5-ol, 3-ethyl-11-methyl- involves several steps. The synthetic routes typically include the reaction of specific precursors under controlled conditions to achieve the desired product. Industrial production methods may involve the use of catalysts and optimized reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

7,10,12-Trioxa-3-azahexadecan-5-ol, 3-ethyl-11-methyl- undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

7,10,12-Trioxa-3-azahexadecan-5-ol, 3-ethyl-11-methyl- has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: It is used in the study of biological systems and processes, particularly in the development of new drugs and therapies.

Industry: It is used in the production of various industrial products, including polymers and coatings.

Mechanism of Action

The mechanism of action of 7,10,12-Trioxa-3-azahexadecan-5-ol, 3-ethyl-11-methyl- involves its interaction with specific molecular targets and pathways. These interactions can lead to various effects, including the modulation of enzyme activity, the regulation of gene expression, and the alteration of cellular signaling pathways .

Comparison with Similar Compounds

7,10,12-Trioxa-3-azahexadecan-5-ol, 3-ethyl-11-methyl- can be compared with other similar compounds, such as:

7,10,12-Trioxa-3-azapentadecan-5-ol: This compound has a similar structure but differs in the length of the carbon chain.

3-Ethyl-11-methyl-7,10,12-trioxa-3-azaheptadecan-5-ol: This compound has a similar structure but differs in the position of the functional groups

The uniqueness of 7,10,12-Trioxa-3-azahexadecan-5-ol, 3-ethyl-11-methyl- lies in its specific structure and the resulting chemical properties, which make it suitable for a wide range of applications.